3β,5,14-Trihydroxy-19-acetoxy-5β-card-20(22)-enolide
3β,5,14-Trihydroxy-19-acetoxy-5β-card-20(22)-enolide
Brand Name:
Vulcanchem
CAS No.:
17162-14-0
VCID:
VC0100880
InChI:
InChI=1S/C25H36O7/c1-15(26)32-14-23-8-3-17(27)12-24(23,29)9-5-20-19(23)4-7-22(2)18(6-10-25(20,22)30)16-11-21(28)31-13-16/h11,17-20,27,29-30H,3-10,12-14H2,1-2H3/t17-,18+,19-,20+,22+,23-,24-,25-/m0/s1
SMILES:
CC(=O)OCC12CCC(CC1(CCC3C2CCC4(C3(CCC4C5=CC(=O)OC5)O)C)O)O
Molecular Formula:
C25H36O7
Molecular Weight:
448.5 g/mol
3β,5,14-Trihydroxy-19-acetoxy-5β-card-20(22)-enolide
CAS No.: 17162-14-0
Main Products
VCID: VC0100880
Molecular Formula: C25H36O7
Molecular Weight: 448.5 g/mol
| CAS No. | 17162-14-0 |
|---|---|
| Product Name | 3β,5,14-Trihydroxy-19-acetoxy-5β-card-20(22)-enolide |
| Molecular Formula | C25H36O7 |
| Molecular Weight | 448.5 g/mol |
| IUPAC Name | [(3S,5S,8R,9S,10R,13R,14S,17R)-3,5,14-trihydroxy-13-methyl-17-(5-oxo-2H-furan-3-yl)-2,3,4,6,7,8,9,11,12,15,16,17-dodecahydro-1H-cyclopenta[a]phenanthren-10-yl]methyl acetate |
| Standard InChI | InChI=1S/C25H36O7/c1-15(26)32-14-23-8-3-17(27)12-24(23,29)9-5-20-19(23)4-7-22(2)18(6-10-25(20,22)30)16-11-21(28)31-13-16/h11,17-20,27,29-30H,3-10,12-14H2,1-2H3/t17-,18+,19-,20+,22+,23-,24-,25-/m0/s1 |
| Standard InChIKey | DEHYARDBGWHJNY-VWCUIIQSSA-N |
| Isomeric SMILES | CC(=O)OC[C@]12CC[C@@H](C[C@]1(CC[C@@H]3[C@@H]2CC[C@]4([C@@]3(CC[C@@H]4C5=CC(=O)OC5)O)C)O)O |
| SMILES | CC(=O)OCC12CCC(CC1(CCC3C2CCC4(C3(CCC4C5=CC(=O)OC5)O)C)O)O |
| Canonical SMILES | CC(=O)OCC12CCC(CC1(CCC3C2CCC4(C3(CCC4C5=CC(=O)OC5)O)C)O)O |
| PubChem Compound | 23616163 |
| Last Modified | Nov 11 2021 |
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